Cas no 89898-81-7 ( )

• Product Name: &nbsp
• CAS No: 89898-81-7
• MF: C₈H₅NO₇
• MW: 227.127802610397
• CID: 994432
• PubChem ID: 329204
• Update Time: 2025-04-20

  Chemical and Physical Properties

Names and Identifiers

• 2-[(5-nitrofuran-2-yl)methylidene]propanedioic acid
• NSC310388
• DTXSID00317069
• 89898-81-7
• NSC-310388
• CHEMBL1171264
• [(5-Nitrofuran-2-yl)methylidene]propanedioic acid
• DS-003782
• 2-[(5-Nitro-2-furyl)methylidene]propanedioic acid
•  

• Inchi： 1S/C8H5NO7/c10-7(11)5(8(12)13)3-4-1-2-6(16-4)9(14)15/h1-3H,(H,10,11)(H,12,13)
• InChI Key： RHOXTLQEQOIWMH-UHFFFAOYSA-N
• SMILES： O1C(=CC=C1/C=C(\C(=O)O)/C(=O)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 227.006602
• Monoisotopic Mass: 227.006602
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 134

Experimental Properties

• Density: 1.739
• Boiling Point: 450.3°C at 760 mmHg
• Flash Point: 226.2°C
• Refractive Index: 1.666
• PSA: 133.56000
• LogP: 1.26360